Cas no 2034227-60-4 (6-ethoxy-N-{2-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}pyrimidine-4-carboxamide)

• Product Name: 6-ethoxy-N-{2-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}pyrimidine-4-carboxamide
• CAS No: 2034227-60-4
• MF: C₁₉H₁₈FN₅O₃
• MW: 383.376327037811
• CID: 5549397
• PubChem ID: 91816297
• Update Time: 2025-09-27

6-ethoxy-N-{2-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}pyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS025321384
• 2034227-60-4
• F6494-0935
• 6-ethoxy-N-(2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)pyrimidine-4-carboxamide
• 6-ethoxy-N-{2-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}pyrimidine-4-carboxamide
• 6-ethoxy-N-[2-[3-(4-fluorophenyl)-6-oxopyridazin-1-yl]ethyl]pyrimidine-4-carboxamide

• Inchi： 1S/C19H18FN5O3/c1-2-28-17-11-16(22-12-23-17)19(27)21-9-10-25-18(26)8-7-15(24-25)13-3-5-14(20)6-4-13/h3-8,11-12H,2,9-10H2,1H3,(H,21,27)
• InChI Key： KMSPJJYFYXULGG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=CC(N(CCNC(C2C=C(N=CN=2)OCC)=O)N=1)=O

Computed Properties

• Exact Mass: 383.13936762g/mol
• Monoisotopic Mass: 383.13936762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 96.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 6-ethoxy-N-{2-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}pyrimidine-4-carboxamide

Introduction to Compound with CAS No. 2034227-60-4 and Its Applications in Modern Pharmaceutical Research

Compound with the CAS number 2034227-60-4 is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical research. The chemical entity, formally known as 6-ethoxy-N-{2-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}pyrimidine-4-carboxamide, represents a novel class of heterocyclic compounds with potential therapeutic applications. This compound is characterized by its intricate structural framework, which includes multiple functional groups that contribute to its unique chemical and biological properties.

The structural composition of this compound is highly relevant to the development of new pharmaceutical agents. The presence of an ethoxy group at the 6-position and a pyrimidine core in the molecular structure suggests a high degree of versatility in terms of biological activity. Specifically, the pyrimidine ring is a common motif in many bioactive molecules, often serving as a key pharmacophore that interacts with biological targets. The incorporation of a fluorophenyl group further enhances the compound's potential for selective binding to biological receptors, which is crucial for developing drugs with minimal side effects.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various enzymes and receptors involved in critical cellular processes. The compound with CAS No. 2034227-60-4 has been studied for its potential as an inhibitor of enzymes that play roles in cancer progression, inflammation, and other diseases. For instance, preliminary studies have indicated that this compound may interfere with the activity of kinases, which are enzymes that regulate cell growth and division. Dysregulation of kinase activity is often associated with various forms of cancer, making inhibitors like this compound promising candidates for anticancer therapy.

The fluorine atom in the 4-fluorophenyl group is particularly noteworthy, as fluorine-containing compounds often exhibit enhanced metabolic stability and bioavailability. This feature makes such compounds attractive for drug development, as it increases their likelihood of reaching target sites within the body in an active form. Additionally, the pyridazine ring present in the molecular structure contributes to the compound's overall stability and reactivity, allowing it to participate in various chemical interactions that are essential for its biological function.

One of the most exciting aspects of this compound is its potential application in targeted therapy. By designing molecules that can selectively interact with specific biological targets, researchers aim to develop treatments that are more effective and less toxic than traditional therapies. The structural features of this compound make it a strong candidate for such targeted approaches. For example, its ability to bind to particular kinases could lead to the development of personalized medicine strategies where patients receive treatments tailored to their specific genetic profiles.

The synthesis and characterization of this compound have been subjects of extensive research efforts. Advanced synthetic techniques have been employed to construct its complex molecular framework accurately. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been crucial in elucidating its structure and understanding its properties at a molecular level. These studies have not only confirmed the identity of the compound but also provided insights into how it might interact with biological systems.

The pharmacological properties of this compound have been evaluated through various in vitro and in vivo assays. In cell-based assays, it has shown promise in inhibiting the growth of cancer cells by disrupting key signaling pathways involved in tumor progression. Similarly, animal models have demonstrated that this compound can reduce tumor size and improve survival rates when administered orally or intravenously. These findings suggest that it may be a valuable candidate for further clinical development.

The development of new pharmaceuticals is a complex process that involves multiple stages, from initial discovery to final approval by regulatory agencies. The compound with CAS No. 2034227-60-4 is still in the early stages of research but has already shown significant promise. Future studies will focus on optimizing its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, researchers will explore different formulations and delivery methods to ensure that it can be effectively administered to patients.

The impact of this compound on drug discovery extends beyond its potential therapeutic applications. It serves as a valuable tool for understanding fundamental biological processes and developing new methodologies for drug design. By studying how this molecule interacts with biological targets, scientists can gain insights into how other drugs might function, leading to more efficient and innovative approaches in pharmaceutical research.

In conclusion, Compound with CAS No. 2034227-60-4 represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its potential as an inhibitor of kinases and other enzymes involved in disease processes makes it a compelling candidate for further development into new therapeutic agents. As research continues to uncover more about its properties and applications, this compound is poised to play a vital role in shaping the future of medicine.